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Compound of Interest

Compound Name:
4-Amino-2,6-dichloro-3-

fluorophenol

Cat. No.: B172438 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a detailed analysis of the molecular structure and

properties of 4-Amino-2,6-dichlorophenol and 4-Amino-3-fluorophenol. No definitive data was

found for "4-Amino-2,6-dichloro-3-fluorophenol" in the public domain at the time of this

writing, suggesting it may be a novel or less-documented compound. The information

presented herein is based on available scientific literature for structurally related molecules.

Introduction
Substituted aminophenols are a critical class of organic compounds that serve as versatile

building blocks in the synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes.

[1] Their chemical reactivity is governed by the interplay of the amino, hydroxyl, and substituted

halogen functional groups on the aromatic ring. This guide delves into the molecular

characteristics of two key substituted aminophenols: 4-Amino-2,6-dichlorophenol and 4-Amino-

3-fluorophenol, providing a comparative analysis of their structural and chemical properties.

Molecular Structure and Chemical Properties
The fundamental structure of these compounds consists of a phenol ring substituted with an

amino group and halogen atoms. The specific placement and nature of these substituents

significantly influence the molecule's electronic properties, reactivity, and potential biological

activity.
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4-Amino-2,6-dichlorophenol
This compound features a phenol ring with an amino group at the 4-position and two chlorine

atoms at the 2- and 6-positions.

Chemical Identifiers and Properties:

Property Value Reference

Molecular Formula C₆H₅Cl₂NO [2][3]

Molecular Weight 178.01 g/mol [2]

CAS Number 5930-28-9 [2][3]

IUPAC Name 4-amino-2,6-dichlorophenol [2]

Synonyms
2,6-Dichloro-4-aminophenol,

3,5-Dichloro-4-hydroxyaniline
[2][3]

Appearance
Beige or slightly brown to pale

reddish powder
[4]

Melting Point 167-170 °C [4][5]

Boiling Point 303.6 ± 42.0 °C (Predicted) [4]

Acidity (pKa) 7.29 ± 0.23 (Predicted) [4]

Solubility

Insoluble in cold water; slightly

soluble in hot water and

alcohol; soluble in ether,

benzene, and toluene.

[4]

The planar molecule crystallizes in a structure where intermolecular O—H⋯N and N—H⋯O

hydrogen bonds form infinite chains, creating sheets.[6]

4-Amino-3-fluorophenol
This molecule is characterized by an amino group at the 4-position and a fluorine atom at the

3-position of the phenol ring.
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Chemical Identifiers and Properties:

Property Value Reference

Molecular Formula C₆H₆FNO [7]

CAS Number 399-95-1 [8]

Appearance Brown crystal [9]

Melting Point 218 °C (decomposes) [9]

Boiling Point 79 °C at 15 mmHg [9]

The presence of the fluoro substituent significantly increases the lipophilicity of the molecule,

which can enhance its membrane permeability, a desirable characteristic for active

pharmaceutical ingredients.[7]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of these

compounds.

4-Amino-2,6-dichlorophenol
¹H NMR, ¹³C NMR, IR, and Mass Spectra are available for this compound, providing detailed

information about its atomic connectivity and functional groups.[3][10][11][12]

Experimental Protocols
The synthesis of these compounds is of significant interest for their application as

intermediates.

Synthesis of 4-Amino-2,6-dichlorophenol
A common synthetic route involves the nitration of 2,6-dichlorophenol followed by a catalytic

reduction of the resulting 2,6-dichloro-4-nitrophenol.[13]

Workflow for the Synthesis of 4-Amino-2,6-dichlorophenol:
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2,6-Dichlorophenol Nitration
(68% Nitric Acid, Tetrachloromethane)

Reactant 2,6-Dichloro-4-nitrophenolProduct Catalytic Reduction
(Hydrazine, Catalyst H-C2, Ethanol)

Reactant 4-Amino-2,6-dichlorophenolFinal Product

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Amino-2,6-dichlorophenol.

Detailed Protocol:

Nitration: Dissolve 2,6-dichlorophenol in tetrachloromethane with a nitrification catalyst.

Slowly add 68% nitric acid while maintaining the temperature at approximately 35°C. After

the addition, continue heating for 2 hours. Cool to room temperature and filter to obtain 2,6-

dichloro-4-nitrophenol.[13]

Reduction: To a solution of 2,6-dichloro-4-nitrophenol in ethanol, add a reduction catalyst.

Heat the mixture to 75°C and then add 80% hydrazine hydrate. Reflux the reaction for 3

hours. After filtration and removal of ethanol, the product, 4-amino-2,6-dichlorophenol, is

obtained upon cooling and filtration.[13]

Synthesis of 4-Amino-3-fluorophenol
An improved, commercially viable process for the synthesis of 4-amino-3-fluorophenol, an

intermediate for the drug Regorafenib, has been developed.[14] A general synthetic strategy

involves taking 4-nitrophenol as a starting material.[7]

Conceptual Synthesis Workflow:

4-Nitrophenol Catalytic Hydrogenation p-Aminophenol Sulfonation p-Aminophenol-2-sulfonic acid Fluoro-substitution Fluorinated Intermediate Desulfonation 4-Amino-3-fluorophenol

Click to download full resolution via product page

Caption: A synthetic route to 4-Amino-3-fluorophenol.

Detailed Protocol: A patented method describes the synthesis starting from 4-nitrophenol. This

involves catalytic hydrogenation to p-aminophenol, followed by sulfonation. A fluoro-substitution
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reaction is then carried out, and subsequent desulfonation yields the final product, 4-amino-3-

fluorophenol.[7]

Safety and Handling
Both compounds are classified as irritants and require careful handling in a laboratory setting.

General Safety Precautions:
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Precaution Details Reference

Personal Protective Equipment

Wear protective gloves,

clothing, and eye/face

protection (goggles conforming

to EN 166).

[15][16]

Handling

Use only in a well-ventilated

area or under a chemical fume

hood. Avoid breathing dust.

Wash hands thoroughly after

handling.

[8][16]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store away

from incompatible materials

such as strong oxidizing

agents, acids, and bases.

[1][8]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical attention.

[8][15]

First Aid (Skin)

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice.

[8][15]

First Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing.

[8][15]

GHS Hazard Statements for 4-Amino-2,6-dichlorophenol:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[2]

Applications
These substituted phenols are valuable intermediates in various industries.

4-Amino-2,6-dichlorophenol is used as an intermediate in the synthesis of pesticides, dyes,

and pharmaceuticals.[1][4] It is a known intermediate for the pesticide fluvalinate.[4]

4-Amino-3-fluorophenol is a key intermediate in the synthesis of the multi-kinase inhibitor

drug Regorafenib, which is used in the treatment of certain cancers.[14][17] It is also used in

the production of other pesticides and hair dyes.[7]

Conclusion
4-Amino-2,6-dichlorophenol and 4-Amino-3-fluorophenol are important chemical entities with

distinct structural features that dictate their chemical and physical properties. While they share

a common aminophenol core, the nature and position of their halogen substituents lead to

different applications, particularly in the agrochemical and pharmaceutical industries. A

thorough understanding of their molecular structure, synthesis, and handling is essential for

their safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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